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Cat. No.: B021605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Echinophyllin C is a diterpenoid natural product identified as a secondary metabolite from soft

corals.[1] With a molecular formula of C₂₀H₂₉NO₃, this compound has garnered interest within

the scientific community for its potential bioactive properties, particularly its antimicrobial

activity.[1][2] This technical guide provides a consolidated overview of the available information

on Echinophyllin C, focusing on its chemical identity and reported biological activities.

However, it is important to note that the primary scientific literature detailing the initial discovery,

isolation, and comprehensive characterization of Echinophyllin C remains elusive despite

extensive searches. The information presented herein is compiled from commercial supplier

data and the broader context of diterpenoid research from marine invertebrates.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Echinophyllin C is presented in

Table 1. The structure, as provided by chemical suppliers, reveals a complex fused ring system

characteristic of diterpenoids, incorporating a nitrogen-containing moiety.

Table 1: Chemical and Physical Properties of Echinophyllin C
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Property Value Source

CAS Number 310433-44-4 [1]

Molecular Formula C₂₀H₂₉NO₃ [1][2]

Molecular Weight 331.45 g/mol [2]

Systematic Name

(4aR,5S,6R,8aR)-5-[2-(2,5-

Dihydro-2-oxo-1H-pyrrol-3-

yl)ethyl]-3,4,4a,5,6,7,8,8a-

octahydro-5,6,8a-trimethyl-1-

naphthalenecarboxylic acid

Commercial Suppliers

Class Diterpenoid [2]

Source Soft Coral [1]

Presumed Biological Activity
Echinophyllin C is reported to exhibit antimicrobial properties.[1] While specific quantitative

data from peer-reviewed studies are not currently available, supplier information suggests that

its mode of action may involve the disruption of cellular membranes and the inhibition of

essential enzymatic pathways in microbial cells.[1] This proposed mechanism is consistent with

the activities of other antimicrobial terpenoids isolated from marine organisms.

Experimental Protocols: A General Framework
Due to the absence of the primary discovery and isolation publication for Echinophyllin C,

specific, validated experimental protocols cannot be provided. However, a generalized

workflow for the isolation and characterization of diterpenoids from soft corals can be outlined.

This serves as a hypothetical framework for researchers interested in investigating similar

compounds.

General Isolation and Purification Workflow
The isolation of diterpenoids from soft corals typically involves a multi-step process aimed at

separating the compound of interest from a complex mixture of other metabolites.
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Figure 1. A generalized workflow for the isolation and characterization of diterpenoids from soft

corals.

1. Sample Collection and Preparation:

Soft coral specimens are collected from their marine habitat.

The collected biomass is typically frozen, freeze-dried (lyophilized), and then ground to a fine

powder to increase the surface area for extraction.

2. Extraction:

The dried, powdered coral material is extracted with a suitable organic solvent or solvent

mixture, such as a dichloromethane/methanol (CH₂Cl₂/MeOH) solution, to isolate a wide

range of secondary metabolites.

3. Fractionation:

The crude extract is subjected to solvent-solvent partitioning to separate compounds based

on their polarity.

The resulting fractions are then typically subjected to column chromatography, often using

silica gel as the stationary phase, with a gradient of solvents of increasing polarity to further

separate the components.

4. Purification:
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Fractions containing the compound of interest are further purified using High-Performance

Liquid Chromatography (HPLC), which offers higher resolution separation to yield the pure

compound.

5. Structure Elucidation:

The structure of the isolated pure compound is determined using a combination of

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and various 2D

NMR experiments (e.g., COSY, HSQC, HMBC) are used to determine the carbon-

hydrogen framework and the connectivity of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (e.g., HR-ESI-MS) is used to

determine the exact molecular formula.

Potential Signaling Pathways and Mode of Action
Based on the limited information available, a hypothetical mode of action for the antimicrobial

activity of Echinophyllin C can be proposed. This is a generalized representation and requires

experimental validation.
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Figure 2. A proposed mechanism of antimicrobial action for Echinophyllin C.

Future Research Directions
The lack of primary literature on Echinophyllin C highlights a significant gap in the knowledge

of this potentially valuable natural product. Future research should focus on:

Rediscovery and Definitive Source Identification: Isolating Echinophyllin C from a confirmed

species of soft coral to establish its natural source unequivocally.

Complete Spectroscopic Characterization: Publishing a comprehensive dataset of its NMR

and other spectroscopic data to confirm its structure.

Detailed Biological Evaluation: Conducting thorough studies to determine its antimicrobial

spectrum, potency (e.g., Minimum Inhibitory Concentration - MIC), and mechanism of action

against a range of pathogens.

Investigation of Signaling Pathways: Elucidating the specific cellular and molecular targets of

Echinophyllin C to understand its effects on microbial signaling pathways.

Total Synthesis: Developing a synthetic route to Echinophyllin C to enable the production of

larger quantities for further biological studies and potential therapeutic development.

Conclusion
Echinophyllin C represents an intriguing diterpenoid from a marine source with potential as an

antimicrobial agent. While its existence is confirmed through commercial availability, the

absence of a foundational scientific publication limits a deeper understanding of its discovery,

isolation, and biological activity. The information presented in this guide serves as a starting

point for researchers and drug development professionals, highlighting the need for further

investigation to unlock the full potential of this enigmatic natural product. The general

methodologies and proposed mechanisms of action provide a framework for future studies that

could ultimately lead to the development of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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